Cas no 112243-65-9 (2-Propanol,1-amino-3-phenoxy-, (2S)-)

• Product Name: 2-Propanol,1-amino-3-phenoxy-, (2S)-
• CAS No: 112243-65-9
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 134914
• PubChem ID: 1133101
• Update Time: 2025-04-19

2-Propanol,1-amino-3-phenoxy-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1-amino-3-phenoxy-, (2S)-
• (2S)-(-)-1-AMINO-3-PHENOXY-2-PROPANOL
• (2S)-3-AMINO-1-PHENOXY-2-PROPANOL
• (S)-1-AMINO-3-PHENOXY-2-PROPANOL
• 2-PROPANOL, 1-AMINO-3-PHENOXY-, (2S)-
• SCHEMBL4019175
• (S)-2-hydroxy-3-phenoxypropylamine
• MFCD00673146
• (2S)-1-amino-3-phenoxypropan-2-ol
• 1-amino-3-phenoxypropan-2(S)-ol
• (2S)-1-amino-3-phenoxy-2-propanol
• (S)-1-Amino-3-phenoxypropan-2-ol
• (2S)-1 -amino-3-phenoxy-2-propanol
• (2S)-1-amino-3-phenoxy-propan-2-ol
• 112243-65-9
• JZEHWMUIAKALDN-QMMMGPOBSA-N
• AKOS027378033

• Inchi： 1S/C9H13NO2/c10-6-8(11)7-12-9-4-2-1-3-5-9/h1-5,8,11H,6-7,10H2/t8-/m0/s1
• InChI Key： JZEHWMUIAKALDN-QMMMGPOBSA-N
• SMILES： O(C1C=CC=CC=1)C[C@H](CN)O

Computed Properties

• Exact Mass: 167.09469
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• PSA: 55.48
• LogP: 1.08530